3-(4-fluorophenyl)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]acrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-[2-(pyrrolidine-1-carbonyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C20H19FN2O2/c21-16-10-7-15(8-11-16)9-12-19(24)22-18-6-2-1-5-17(18)20(25)23-13-3-4-14-23/h1-2,5-12H,3-4,13-14H2,(H,22,24)/b12-9+
• InChI Key: HBIWTRCMBJJGQL-FMIVXFBMSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC=C2NC(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: C1CCN(C1)C(=O)C2=CC=CC=C2NC(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol

Description

3-(4-fluorophenyl)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]acrylamide, commonly known as FPAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FPAA is a small molecule that belongs to the class of acrylamide derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of FPAA is not fully understood, but it is believed to act as an antagonist of certain ion channels and receptors in the brain. FPAA has been shown to inhibit the function of voltage-gated sodium channels and nicotinic acetylcholine receptors, which are involved in the transmission of nerve impulses. Additionally, FPAA has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
FPAA has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that FPAA can inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. In vivo studies have shown that FPAA can improve cognitive function in animal models of Alzheimer's disease. Additionally, FPAA has been shown to have analgesic, anti-inflammatory, and anti-convulsant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of FPAA is its small size, which allows it to penetrate cell membranes and interact with intracellular targets. Additionally, FPAA is relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, one limitation of FPAA is its potential toxicity, which may limit its use in certain experiments. Additionally, the mechanism of action of FPAA is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on FPAA. One direction is to further investigate its potential as a drug candidate for the treatment of cancer and neurodegenerative disorders. Another direction is to study its effects on ion channels and receptors in the brain to better understand its mechanism of action. Additionally, FPAA could be used as a tool to study protein-ligand interactions and enzyme kinetics in biochemistry research. Finally, further studies could be conducted to assess the potential toxicity of FPAA and to develop safer derivatives.

Synthesis Methods

The synthesis of FPAA involves the reaction of 4-fluoroacetophenone with 2-(1-pyrrolidinylcarbonyl)benzaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with acryloyl chloride to form FPAA. The yield of FPAA synthesis is typically around 60-70%, and the compound can be purified using column chromatography.

Scientific Research Applications

FPAA has been studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, FPAA has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. In neuroscience, FPAA has been used as a tool to study the function of ion channels and receptors in the brain. In biochemistry, FPAA has been employed as a probe to study protein-ligand interactions and enzyme kinetics.